
Molecular structure of 2,4-Dimethylbenzenethiol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,4-Dimethylbenzenethiol

CAS No.: 13616-82-5

Cat. No.: B047642

Get Quote

The Molecular Structure & Application Guide: 2,4-Dimethylbenzenethiol[1]

Executive Summary
2,4-Dimethylbenzenethiol (CAS: 13616-82-5), also designated as 2,4-Xylenethiol, acts as a

critical sulfur-based nucleophile in modern medicinal chemistry and materials science.[1] Unlike

its oxygen analog (2,4-xylenol), the thiol moiety confers unique acidity (pKa ~6–7), oxidation

potential, and metal-binding affinity.[1]

Its primary industrial significance lies in its role as a strategic pharmacophore precursor—most

notably in the synthesis of the antidepressant Vortioxetine, where it introduces the aryl-

thioether linkage essential for serotonin receptor modulation.[1] Beyond pharma, it serves as a

chain-transfer agent in polymerization and a stabilizing ligand for noble metal nanoclusters

(Au/Ag).[1]

This guide dissects the molecular architecture, spectroscopic fingerprint, synthetic pathways,

and handling protocols required for high-integrity research applications.[1]
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Molecular Architecture & Physiochemical
Properties[1]
The reactivity of 2,4-dimethylbenzenethiol is dictated by the interplay between the electron-

donating methyl groups and the polarizable sulfur atom.[1]

2.1 Structural Connectivity
The molecule consists of a benzene core substituted at the C1 position with a sulfhydryl (-SH)

group.[1] Methyl (-CH₃) groups occupy the C2 (ortho) and C4 (para) positions.[1]

Steric Influence: The C2-methyl group exerts steric pressure on the thiol moiety, often forcing

the S-H bond out of coplanarity with the aromatic ring, which subtly influences the S-H bond

dissociation energy (BDE).[1]

Electronic Effect: Both methyl groups are weak electron donors (inductive effect, +I).[1] This

increases the electron density on the sulfur atom compared to unsubstituted benzenethiol,

making 2,4-dimethylbenzenethiol a stronger nucleophile but slightly less acidic.[1]

2.2 Key Physical Constants
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Property Value Context

Molecular Formula C₈H₁₀S MW: 138.23 g/mol

Boiling Point 207–208 °C

High BP due to dipole-dipole

interactions (weaker H-bonding

than phenols).[1]

Density 1.022 g/mL Slightly denser than water.[1]

pKa (Predicted) ~7.0

Significantly more acidic than

2,4-xylenol (pKa ~10.5);

deprotonates readily with weak

bases (e.g., K₂CO₃).[1]

Appearance Colorless/Pale Yellow Liquid

Oxidizes to disulfide

(yellow/brown) upon air

exposure.[1]

Odor Threshold < 1 ppb

Characteristic "stench"

requiring bleach neutralization.

[1]

Spectroscopic Fingerprinting
Accurate identification requires multi-modal analysis. The following data points are standard for

high-purity (>98%) samples.

3.1 Nuclear Magnetic Resonance (NMR)
¹H NMR (CDCl₃, 400 MHz):

δ 2.25 & 2.30 ppm (s, 6H): Two distinct singlets for C2-CH₃ and C4-CH₃.

δ 3.1–3.3 ppm (s/br, 1H): The S-H proton.[1] Shift varies with concentration and solvent H-

bonding.[1]

δ 6.8–7.2 ppm (m, 3H): Aromatic protons.[1]

H3: Singlet-like (due to weak meta-coupling).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzenethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047642?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


H5/H6: Doublets (ortho-coupling, J ≈ 8 Hz).[1]

¹³C NMR:

Distinct peaks for methyl carbons (~20 ppm) and aromatic carbons (125–140 ppm).[1] The

C-S carbon typically appears upfield relative to C-O analogs.[1]

3.2 Infrared Spectroscopy (FT-IR)
S-H Stretch: A weak, sharp band at 2550–2600 cm⁻¹.[1] This is the diagnostic peak; its

absence usually indicates oxidation to the disulfide.[1]

C=C Aromatic: 1450–1600 cm⁻¹.[1]

3.3 Mass Spectrometry (GC-MS)
Molecular Ion (M⁺): m/z 138.[1]

Base Peak: Often m/z 105 (Loss of -SH radical, [M-33]⁺) or m/z 137 ([M-H]⁺).[1]

Synthetic Pathways & Manufacturing
Researchers typically encounter two grades: Industrial (Sulfonyl Reduction) and Pharma-Grade

(Newman-Kwart).[1]

Method A: Sulfonyl Chloride Reduction (Industrial Route)
Used for bulk production where trace disulfide impurities are acceptable.[1]

Chlorosulfonation: 1,3-Xylene + Chlorosulfonic acid → 2,4-Dimethylbenzenesulfonyl

chloride.[1][2]

Reduction: The sulfonyl chloride is reduced using Zinc/H₂SO₄ or LiAlH₄ to the thiol.[1]

Drawback: Can yield disulfide byproducts if reduction is incomplete.[1]

Method B: Newman-Kwart Rearrangement (High-Purity Route)
Preferred for drug development to avoid regioisomers.[1]
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Activation: 2,4-Dimethylphenol is reacted with dimethylthiocarbamoyl chloride to form the O-

aryl thiocarbamate.[1][3]

Thermal Rearrangement: Heating (~250°C) migrates the sulfur to the ring, forming the S-aryl

thiocarbamate.[1]

Hydrolysis: Basic hydrolysis yields the free thiol.[1]

Visualization: Synthetic Logic
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Caption: Comparison of the Industrial Chlorosulfonation route vs. the Laboratory Newman-

Kwart Rearrangement for synthesizing 2,4-Dimethylbenzenethiol.

Applications in Drug Discovery: The Vortioxetine
Case
The most high-profile application of 2,4-dimethylbenzenethiol is in the synthesis of

Vortioxetine (Trintellix), a multimodal antidepressant.[1][4]

Mechanism of Synthesis
The thiol acts as a nucleophile in a palladium-catalyzed C-S cross-coupling (Buchwald-Hartwig

type) or a nucleophilic aromatic substitution (SₙAr) reaction with an appropriate aryl halide

(e.g., 2-bromoiodobenzene derivative) to form the core bis-aryl sulfide structure.[1]
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Why this Thiol? The 2,4-dimethyl substitution pattern is not arbitrary.[1] It provides:

Metabolic Stability: The methyl groups block the metabolically vulnerable ortho/para

positions on the phenyl ring.[1]

Receptor Selectivity: The steric bulk dictates the twist angle of the thioether linkage,

optimizing fit within the Serotonin Transporter (SERT) pocket.[1]

Visualization: Vortioxetine Fragment Assembly
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Caption: The strategic role of 2,4-Dimethylbenzenethiol in assembling the thioether backbone

of the antidepressant Vortioxetine.[1]

Safety & Handling Protocols
Warning: This compound is a Stench agent and a Skin/Eye Irritant.[1]

6.1 Hazard Profile (GHS)
H226: Flammable liquid and vapor.[1][5][6]

H315/H319: Causes skin and serious eye irritation.[1][5]

H335: May cause respiratory irritation.[1][5][7]

6.2 Odor Neutralization Protocol
Never wash thiol glassware directly with water.[1]

Prepare Bath: 10% Sodium Hypochlorite (Bleach) or dilute H₂O₂ in basic solution.[1]
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Soak: Submerge all glassware/syringes for 2 hours.

Chemistry: Oxidation converts the smelly thiol (-SH) to the odorless sulfonate (-SO₃H).[1]

Rinse: Wash with acetone, then water.[1]

6.3 Storage
Atmosphere: Store under Argon or Nitrogen.[1] Oxygen promotes disulfide formation

(dimerization).[1]

Temp: 2–8°C recommended to minimize vapor pressure and smell.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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